Cas no 109680-99-1 (1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate)

• Product Name: 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate
• CAS No: 109680-99-1
• MF: C₃₀H₃₁NO₇
• MW: 517.569648981094
• CID: 1063140
• PubChem ID: 71750355
• Update Time: 2025-08-03

1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate Chemical and Physical Properties

Names and Identifiers

• 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate
• [(3aR,5S,6S,6aR)-5-[(E)-N-hydroxy-C-(trityloxymethyl)carbonimidoyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate
• 1,2-O-(1-Isopropyldene)-6-O-(triphenylmethyl)-
• 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-
• 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-Beta-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate
• 5-Oxime-5-deoxy-1,2-isopropyldene-6-O-trityl-
• A-D-galactofuranose 3-Acetate
• A-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate
• 5-OxiMe-5-deoxy-1,2-isopropyldene-6-O-trityl-α-D-galactofuranose 3-Acetate
• 1,2-O-(1-Isopropyldene)-6-O-(triphenylMethyl)-β-L-arabino-hexofuranos-5-ulose OxiMe 3-Acetate
• 109680-99-1
• (3AR,5S,6S,6aR)-5-((E)-1-(hydroxyimino)-2-(trityloxy)ethyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl acetate

• Inchi： 1S/C30H31NO7/c1-20(32)35-26-25(36-28-27(26)37-29(2,3)38-28)24(31-33)19-34-30(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18,25-28,33H,19H2,1-3H3/b31-24+/t25-,26-,27+,28+/m0/s1
• InChI Key： XRWJHVRFVRCGRF-QYVIESKUSA-N
• SMILES： O1[C@@H](/C(/COC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=N/O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)OC(C)=O

Computed Properties

• Exact Mass: 517.21000
• Monoisotopic Mass: 517.21005233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 624.3±55.0 °C at 760 mmHg
• Flash Point: 331.3±31.5 °C
• PSA: 95.81000
• LogP: 4.63340
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate

Comprehensive Guide to 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate (CAS No. 109680-99-1)

1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate (CAS No. 109680-99-1) is a specialized carbohydrate derivative with significant applications in organic synthesis and pharmaceutical research. This compound, often referred to in abbreviated forms by researchers, plays a crucial role in the development of novel therapeutic agents and biochemical tools. Its unique structure, featuring a β-L-arabino-hexofuranos backbone modified with protective groups like triphenylmethyl and 1-methylethylidene, makes it a valuable intermediate in synthetic chemistry.

The chemical properties of 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate are of particular interest to scientists. The presence of the oxime functional group enhances its reactivity, allowing for selective modifications that are essential in drug discovery. Additionally, the 3-acetate moiety provides stability, making it easier to handle and store under laboratory conditions. Researchers often explore its potential in glycosylation reactions, where it serves as a key building block for complex oligosaccharides.

In recent years, the demand for carbohydrate derivatives like 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate has surged due to their applications in glycobiology and drug development. Glycobiology, the study of sugars and their roles in biological systems, has become a hotspot in biomedical research. This compound’s ability to mimic natural sugar structures makes it invaluable for studying carbohydrate-protein interactions, which are critical in diseases like cancer and viral infections.

From a market perspective, 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate is primarily supplied by specialized chemical manufacturers catering to pharmaceutical and biotechnology industries. Its synthesis requires advanced expertise in organic chemistry, and suppliers often highlight its high purity and consistency as key selling points. The compound’s CAS No. 109680-99-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the trending topics in the scientific community is the use of protected sugar derivatives like this compound in the development of glycosidase inhibitors. These inhibitors have shown promise in treating metabolic disorders and viral diseases, aligning with the growing interest in precision medicine. Researchers are also investigating its potential in creating glycosylated nanoparticles for targeted drug delivery, a field that has gained traction due to its applications in oncology and immunotherapy.

Handling 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate requires adherence to standard laboratory safety protocols. While it is not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its stability. The compound’s solubility in common organic solvents like dichloromethane and tetrahydrofuran facilitates its use in various synthetic procedures.

In conclusion, 1,2-O-(1-Methylethylidene)-6-O-(triphenylmethyl)-β-L-arabino-hexofuranos-5-ulose Oxime 3-Acetate (CAS No. 109680-99-1) is a versatile and highly valuable compound in modern chemistry and life sciences. Its applications span from glycobiology research to pharmaceutical synthesis, making it a subject of ongoing interest. As the scientific community continues to explore the potential of carbohydrate-based therapeutics, this compound is likely to remain a key player in innovative research and development.